Cas no 749210-52-4 (2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide)

2-Cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide is a specialized organic compound featuring a cyanoacrylamide core with trifluoromethyl and diethylphenyl substituents. Its molecular structure imparts unique electronic and steric properties, making it valuable in agrochemical and pharmaceutical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the diethylphenyl moiety contributes to selective binding interactions. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including potential herbicides or enzyme inhibitors. Its well-defined reactivity profile allows for precise modifications, enabling tailored applications in medicinal chemistry and crop protection. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide structure
749210-52-4 structure
Product Name:2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide
CAS No:749210-52-4
MF:C21H19F3N2O
MW:372.383575677872
CID:6030418
PubChem ID:2388847
Update Time:2025-06-14

2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z44322043
    • 749210-52-4
    • (Z)-2-Cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide
    • EN300-26584143
    • 2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide
    • Inchi: 1S/C21H19F3N2O/c1-3-14-9-7-10-15(4-2)19(14)26-20(27)17(13-25)12-16-8-5-6-11-18(16)21(22,23)24/h5-12H,3-4H2,1-2H3,(H,26,27)/b17-12-
    • InChI Key: DPUQSAMPPFOWOR-ATVHPVEESA-N
    • SMILES: FC(C1C=CC=CC=1/C=C(/C#N)\C(NC1C(=CC=CC=1CC)CC)=O)(F)F

Computed Properties

  • Exact Mass: 372.14494772g/mol
  • Monoisotopic Mass: 372.14494772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 52.9Ų

2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26584143-0.05g
2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide
749210-52-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide

Comprehensive Overview of 2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 749210-52-4)

The compound 2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 749210-52-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyano group, a diethylphenyl moiety, and a trifluoromethylphenyl unit. These features contribute to its distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The compound's CAS number 749210-52-4 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced bioavailability and metabolic stability. This trend aligns with the growing focus on precision medicine and sustainable agriculture, where such molecules play pivotal roles. The 2-cyano-N-(2,6-diethylphenyl) scaffold, in particular, has been explored for its potential in modulating biological pathways, attracting attention from both academic and industrial sectors.

The synthesis of 2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide typically involves multi-step organic reactions, including condensation and cyanation processes. Researchers often optimize these protocols to improve yield and purity, addressing common challenges like regioselectivity and side-product formation. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, are employed to confirm its structure and assess its quality.

Applications of this compound span diverse fields. In drug discovery, its prop-2-enamide backbone is valued for its ability to interact with enzymatic targets, particularly those involved in inflammatory and oncogenic processes. Meanwhile, in agrochemical development, the trifluoromethylphenyl group enhances pesticidal activity, offering solutions for crop protection against resistant pests. These applications resonate with current global priorities, such as food security and disease mitigation.

From a commercial perspective, CAS No. 749210-52-4 is often listed in chemical catalogs as a building block or intermediate for further derivatization. Suppliers emphasize its high purity and compatibility with cross-coupling reactions, which are central to modern synthetic chemistry. The compound's stability under various conditions also makes it a reliable candidate for high-throughput screening and library synthesis.

Environmental and safety profiles of 2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide are rigorously evaluated to meet regulatory standards. Studies focus on its biodegradability and ecotoxicological effects, ensuring compliance with frameworks like REACH and EPA guidelines. Such evaluations are critical given the increasing emphasis on green chemistry and sustainable manufacturing practices.

In summary, 2-cyano-N-(2,6-diethylphenyl)-3-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 749210-52-4) represents a versatile and scientifically significant compound. Its structural complexity and functional diversity align with contemporary research trends, addressing pressing challenges in healthcare, agriculture, and material science. As innovation continues, this molecule is poised to remain a key player in the development of next-generation solutions.

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